molecular formula C30H35N7O B304887 3-[(E)-{2-[2,6-di(pyrrolidin-1-yl)pyrimidin-4-yl]hydrazinylidene}methyl]-1-[2-(2-methylphenoxy)ethyl]-1H-indole

3-[(E)-{2-[2,6-di(pyrrolidin-1-yl)pyrimidin-4-yl]hydrazinylidene}methyl]-1-[2-(2-methylphenoxy)ethyl]-1H-indole

Cat. No. B304887
M. Wt: 509.6 g/mol
InChI Key: KKXRZPOGGRUNKO-NJZRLIGZSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[(E)-{2-[2,6-di(pyrrolidin-1-yl)pyrimidin-4-yl]hydrazinylidene}methyl]-1-[2-(2-methylphenoxy)ethyl]-1H-indole is a synthetic compound that has generated interest in the scientific community due to its potential applications in the field of medicinal chemistry. This compound has been synthesized using various methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 3-[(E)-{2-[2,6-di(pyrrolidin-1-yl)pyrimidin-4-yl]hydrazinylidene}methyl]-1-[2-(2-methylphenoxy)ethyl]-1H-indole is not fully understood. However, it has been hypothesized that the compound may exert its anticancer activity by inducing apoptosis in cancer cells. It has also been suggested that the compound may inhibit the activity of certain enzymes involved in the growth and proliferation of cancer cells.
Biochemical and physiological effects:
The biochemical and physiological effects of 3-[(E)-{2-[2,6-di(pyrrolidin-1-yl)pyrimidin-4-yl]hydrazinylidene}methyl]-1-[2-(2-methylphenoxy)ethyl]-1H-indole have been studied extensively. It has been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis. The compound has also been shown to have antiviral activity by inhibiting the replication of HIV-1 and HSV-1. Additionally, it has been found to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(E)-{2-[2,6-di(pyrrolidin-1-yl)pyrimidin-4-yl]hydrazinylidene}methyl]-1-[2-(2-methylphenoxy)ethyl]-1H-indole in lab experiments include its high potency and selectivity against cancer cells and viruses. However, the limitations of using this compound in lab experiments include its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for the study of 3-[(E)-{2-[2,6-di(pyrrolidin-1-yl)pyrimidin-4-yl]hydrazinylidene}methyl]-1-[2-(2-methylphenoxy)ethyl]-1H-indole. One direction is to further investigate its mechanism of action and identify the specific enzymes that it targets. Another direction is to optimize the synthesis method to increase the yield and purity of the compound. Additionally, the compound could be studied in combination with other anticancer agents to determine its potential use in combination therapy. Finally, the compound could be studied in animal models to determine its efficacy and toxicity in vivo.

Synthesis Methods

The synthesis of 3-[(E)-{2-[2,6-di(pyrrolidin-1-yl)pyrimidin-4-yl]hydrazinylidene}methyl]-1-[2-(2-methylphenoxy)ethyl]-1H-indole has been achieved using various methods. One of the most commonly used methods is the reaction of 2-(2-methylphenoxy)ethylamine with 3-bromo-1H-indole in the presence of a base, followed by the reaction with 2,6-di(pyrrolidin-1-yl)pyrimidin-4-amine and formaldehyde. This method has been optimized to produce high yields of the compound.

Scientific Research Applications

3-[(E)-{2-[2,6-di(pyrrolidin-1-yl)pyrimidin-4-yl]hydrazinylidene}methyl]-1-[2-(2-methylphenoxy)ethyl]-1H-indole has shown potential applications in the field of medicinal chemistry. It has been found to exhibit anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, it has been shown to have antiviral activity against HIV-1 and HSV-1. The compound has also been studied for its potential use as an anti-inflammatory agent.

properties

Product Name

3-[(E)-{2-[2,6-di(pyrrolidin-1-yl)pyrimidin-4-yl]hydrazinylidene}methyl]-1-[2-(2-methylphenoxy)ethyl]-1H-indole

Molecular Formula

C30H35N7O

Molecular Weight

509.6 g/mol

IUPAC Name

N-[(E)-[1-[2-(2-methylphenoxy)ethyl]indol-3-yl]methylideneamino]-2,6-dipyrrolidin-1-ylpyrimidin-4-amine

InChI

InChI=1S/C30H35N7O/c1-23-10-2-5-13-27(23)38-19-18-37-22-24(25-11-3-4-12-26(25)37)21-31-34-28-20-29(35-14-6-7-15-35)33-30(32-28)36-16-8-9-17-36/h2-5,10-13,20-22H,6-9,14-19H2,1H3,(H,32,33,34)/b31-21+

InChI Key

KKXRZPOGGRUNKO-NJZRLIGZSA-N

Isomeric SMILES

CC1=CC=CC=C1OCCN2C=C(C3=CC=CC=C32)/C=N/NC4=CC(=NC(=N4)N5CCCC5)N6CCCC6

SMILES

CC1=CC=CC=C1OCCN2C=C(C3=CC=CC=C32)C=NNC4=NC(=NC(=C4)N5CCCC5)N6CCCC6

Canonical SMILES

CC1=CC=CC=C1OCCN2C=C(C3=CC=CC=C32)C=NNC4=CC(=NC(=N4)N5CCCC5)N6CCCC6

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.